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Introduction

The Thorium-229 (22°Th) nucleus possesses a unique property: an exceptionally low-energy
iIsomeric excited state, making it accessible to laser excitation. This feature has positioned
229Th, particularly in its triply-charged state (2°Th3*), as a leading candidate for the
development of a next-generation optical clock, or "nuclear clock".[1][2] Such a clock promises
unprecedented precision, potentially enabling new probes for fundamental physics, including
searches for dark matter and temporal variations in fundamental constants.[1][3]

To perform the high-resolution spectroscopy required for a nuclear clock, the ions must be
confined and cooled to extremely low temperatures to minimize Doppler broadening.[4][5]
While 22°Ths3* can be directly laser cooled, its complex hyperfine structure makes this process
challenging.[5][6] Sympathetic cooling offers a more convenient and effective solution.[5] This
technique employs a second, easily laser-coolable ion species (a "coolant" ion) that is trapped
alongside the 22°Th3* (the "logic" ion). Through their mutual Coulomb interaction, the cold
coolant ions extract thermal energy from the logic ions, reducing their temperature to the
millikelvin range.[4][7]

This document provides detailed protocols and data for the sympathetic cooling of 22°Th3* ions
using Strontium-88 (88Sr*) as the coolant ion within a linear Paul trap, a method successfully
demonstrated in several leading experiments.[6][8][9] The techniques described are
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foundational for research in nuclear metrology and quantum information science. For
professionals in drug development, the underlying technologies in ion trapping, manipulation,
and ultra-sensitive spectroscopy are related to advanced mass spectrometry and analytical
methods, highlighting how progress in fundamental physics can spur innovation across
scientific disciplines.

Principle of Sympathetic Cooling

Sympathetic cooling in a Paul trap relies on the Coulomb interaction between two co-trapped
ion species. The process can be broken down as follows:

e Trapping: Both the logic ions (2°Th3*) and coolant ions (e.g., 8Sr*) are confined by the
dynamic radiofrequency (RF) electric fields of a Paul trap.

o Direct Laser Cooling: The coolant ion is chosen for its simple electronic structure, which
allows for efficient, continuous laser cooling. Lasers tuned slightly below a strong dipole
transition irradiate the coolant ions. Due to the Doppler effect, ions moving toward the laser
are preferentially excited, leading to a net loss of momentum and a reduction in kinetic
energy. A second "repumper” laser is often needed to prevent the ion from falling into a dark
state.

e Coulomb Coupling: Within the trap, the ions interact strongly via the long-range Coulomb
force. This coupling allows for the transfer of kinetic energy from the hot logic ions to the
cold, laser-damped coolant ions.

e Thermal Equilibrium: The continuous removal of energy from the coolant ions serves as a
heat sink for the entire system. The process continues until the logic ions reach thermal
equilibrium with the coolant ions, achieving temperatures in the millikelvin range.

o Coulomb Crystallization: At these low temperatures, the mutual Coulomb repulsion

dominates the ions' thermal motion, forcing them into a stable, ordered structure known as a
Coulomb crystal.[6] The heavier Th3* ions typically form a core surrounded by the lighter Sr*
ions, with the absence of fluorescence from the thorium ions appearing as dark voids in the
crystal.[10][11]

A key factor for efficient cooling is a close charge-to-mass ratio between the two ion species,
which ensures strong spatial overlap and coupling within the trap.[4][6] The ratio for 22°Th3*
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(~76.3 ule) is favorably close to that of 88Sr+ (~88 u/e).[12]

Data Presentation

Quantitative data from cited experiments are summarized below for reference and experimental

design.

Table 1: Properties of lons for Sympathetic Cooling

Property Logic lon (?2°Th3*) Coolant lon (88Sr*)
Mass (amu) ~229.03 ~87.91
Charge State +3 +1
Charge-to-Mass Ratio (u/e) ~76.3 ~88.0
Key Spectrosco
y=P by 690 nm, 984 nm[4][13] N/A

Wavelengths

| Nuclear Spin (1) | 5/2[6] | 0[12] |

Table 2: Typical Laser Parameters for 8Sr+ Coolant lons

Parameter Wavelength Purpose Typical Linewidth

Drives the primary

. S 1/2 - P_1I2
Cooling Laser 422 nm . . ~20 MHZz[13]
cooling transition.

[12]

| Repumper Laser | 1092 nm | Prevents population trapping in the metastable D_3/2 state.[13] |
N/A |

Table 3: Key Experimental Parameters and Results
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Parameter Typical Value | Result Reference

233 a-recoil source or
Th** Source . [1][6]
laser ablation.

Initial Th3* Kinetic Energy

) Up to 84 keV [61[7]
(recoil source)
Pre-cooling Method (recoill Helium buffer-gas stopping 61171
source) cell.
Total Energy Reduction ~11 orders of magnitude. (416171
Final lon Temperature Millikelvin range. [7]
Achieved Trapping Lifetime Several hundred seconds. [1]

| Required Vacuum Conditions | Ultra-high vacuum (UHV), often achieved with cryogenic traps.
[12] |

Experimental Workflows and Protocols

The following sections provide detailed methodologies for the key stages of the experiment.

Experimental Setup Overview

A typical apparatus consists of an ultra-high vacuum system housing a linear Paul trap.[6] The
system includes separate ion sources for 2°Th3+ and 8Sr*, ion optics for guiding and mass
filtering, and multiple laser systems for cooling and spectroscopy.[4][8][12] Cryogenic cooling of
the trap is often employed to achieve the long storage times necessary for precision
measurements.[2][14]
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Caption: Experimental workflow for trapping and sympathetic cooling of 22°Th3* ions.
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Protocol 1: Thorium-229 lon Generation and Loading

This protocol describes two common methods for producing 22°Th3+ ions.

Method A: Alpha Recoil Source

Source Preparation: A thin layer of Uranium-233 (233U) is deposited onto a substrate. 233U
decays via alpha emission, producing 22°Th recoil ions.[6][7]

» lon Ejection: The recoil ions are ejected from the source with high kinetic energy (up to 84
keV).[6]

» Energy Dissipation: The high-energy ions are directed into a buffer-gas stopping cell filled
with high-purity helium at a pressure of 103-10% Pa. Collisions with helium atoms thermalize
the ions. The 3+ charge state is stable against charge exchange with helium.[6]

o Extraction: The thermalized ions are extracted from the cell using a radiofrequency
quadrupole (RFQ) and guided towards the Paul trap.[12]

e Mass Selection: A Quadrupole Mass Separator (QMS) is used to filter the ion beam,
selecting only ions with the correct charge-to-mass ratio for 2°Th3* to be injected into the
trap.[2][12]

Method B: Laser Ablation

Target Preparation: A solid target, such as thorium nitrate or thorium fluoride, is placed in the
vacuum chamber near the trap.[1][15]

o Ablation: A pulsed laser (e.g., Nd:YAG) is focused onto the target, creating a plasma plume
containing various ion species and charge states.[15]

e lon Guidance: lon optics guide the ablated ions toward the trap.

e Mass Selection: As with the recoil source, a QMS can be used to ensure only 2°Th3+ is
loaded. Alternatively, mass selection can be performed in-trap by manipulating voltages to
eject unwanted species.
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» Loading Optimization: Optimize ion yield and purity by adjusting laser pulse energy, trap
endcap voltages, and loading time.[1]

Protocol 2: Coolant lon Generation and Loading

e Source: 8Sr* ions are typically produced either by laser ablation of a solid strontium target
or by heating an atomic oven containing strontium metal.[8][12]

o Guidance and Selection: The generated ions are guided and passed through a second QMS
to select for the 88Sr* isotope.[12]

e Loading: The purified 8Sr+ ion beam is directed into the Paul trap, often from the opposite
end to the thorium source.[12]

Protocol 3: Sympathetic Cooling Procedure

e Trap Loading Sequence: Load the Paul trap with both 8Sr+ and 2°Th3+ ions. The optimal
number of ions depends on the experiment, but small crystals of tens to a few hundred ions
are common.[6]

e Laser Cooling of 88Sr+:

o Align the 422 nm cooling laser and 1092 nm repumper laser to overlap with the ion cloud
in the trap center.

o Set the 422 nm laser to a frequency slightly red-detuned fromthe S_1/2 - P_1/2
transition.

o During initial Th3* loading, the cooling laser frequency can be shifted further to the red for
a few seconds to minimize ion loss and improve trapping efficiency.[4]

« Initiate Sympathetic Cooling: The continuous laser cooling of the 8Sr* cloud will
sympathetically cool the co-trapped 2°Th3* jons via Coulomb collisions. The process is self-
initiating once both species are trapped and the cooling lasers are active.

o Crystal Formation: As the ions cool, they will undergo a phase transition into a Coulomb
crystal. This is the primary indication of successful sympathetic cooling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1194898#sympathetic-cooling-of-thorium-229-ions-
in-a-paul-trap]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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